Cas no 1785308-52-2 (1-(4-bromo-3,5-dimethylphenyl)cyclopropane-1-carbonitrile)

• Product Name: 1-(4-bromo-3,5-dimethylphenyl)cyclopropane-1-carbonitrile
• CAS No: 1785308-52-2
• MF: C₁₂H₁₂BrN
• MW: 250.134382247925
• CID: 6014872
• PubChem ID: 84803891
• Update Time: 2025-06-11

1-(4-bromo-3,5-dimethylphenyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-3,5-dimethylphenyl)cyclopropane-1-carbonitrile
• EN300-1923895
• 1785308-52-2

• Inchi： 1S/C12H12BrN/c1-8-5-10(6-9(2)11(8)13)12(7-14)3-4-12/h5-6H,3-4H2,1-2H3
• InChI Key： JYXPMQWYSANFLQ-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC(=CC=1C)C1(C#N)CC1

Computed Properties

• Exact Mass: 249.01531g/mol
• Monoisotopic Mass: 249.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 23.8Ų

Additional information on 1-(4-bromo-3,5-dimethylphenyl)cyclopropane-1-carbonitrile

Research Brief on 1-(4-bromo-3,5-dimethylphenyl)cyclopropane-1-carbonitrile (CAS: 1785308-52-2): Recent Advances and Applications

1-(4-bromo-3,5-dimethylphenyl)cyclopropane-1-carbonitrile (CAS: 1785308-52-2) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropane-carbonitrile moiety and bromo-dimethylphenyl substituents, has been explored for its potential applications in drug discovery and medicinal chemistry. Recent studies have highlighted its role as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

One of the key areas of interest for this compound lies in its structural properties, which make it a valuable scaffold for designing novel inhibitors. The presence of the bromo and dimethyl groups on the phenyl ring, combined with the cyclopropane-carbonitrile functionality, allows for diverse chemical modifications. This flexibility has been leveraged in recent research to develop compounds with enhanced binding affinity and selectivity for target proteins. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 1-(4-bromo-3,5-dimethylphenyl)cyclopropane-1-carbonitrile as a precursor in the synthesis of potent and selective JAK2 inhibitors, which are of interest for treating myeloproliferative disorders.

In addition to its applications in kinase inhibitor development, this compound has also been investigated for its potential in agrochemical research. A recent report in ACS Agricultural Science & Technology highlighted its utility as a building block for novel pesticides, owing to its stability and reactivity under various conditions. The study emphasized the compound's role in creating derivatives with improved pest control efficacy and reduced environmental impact.

From a synthetic chemistry perspective, advancements in the preparation of 1-(4-bromo-3,5-dimethylphenyl)cyclopropane-1-carbonitrile have been reported, with a focus on optimizing yield and purity. A 2022 publication in Organic Process Research & Development detailed a scalable and cost-effective synthesis route, which could facilitate its broader adoption in industrial applications. The study also addressed challenges related to the stereoselective formation of the cyclopropane ring, providing insights into reaction mechanisms and conditions.

Looking ahead, the potential of 1-(4-bromo-3,5-dimethylphenyl)cyclopropane-1-carbonitrile extends beyond its current applications. Ongoing research is exploring its use in the development of fluorescent probes and imaging agents, leveraging its unique electronic properties. Furthermore, its role in fragment-based drug design is being investigated, with preliminary results suggesting its suitability for targeting protein-protein interactions. As the field of chemical biology continues to evolve, this compound is poised to remain a valuable tool for researchers seeking to address unmet medical and agricultural needs.